Cas no 1978-33-2 (2-Fluoro-3-methylaniline)

• Product Name: 2-Fluoro-3-methylaniline
• CAS No: 1978-33-2
• MF: C₇H₈FN
• MW: 125.143525123596
• MDL: MFCD06410915
• CID: 42248
• PubChem ID: 22734623
• Update Time: 2025-05-19

2-Fluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluorotoluene
• 2-Fluoro-3-methylaniline
• 2-Fluor-3-methyl-anilin
• 2-Fluor-m-toluidin
• 2-fluoro-3-aminotoluene
• 2-fluoro-3-methyl-aniline
• 2-fluoro-3-methylbenzenamine
• 2-fluoro-3-methylphenylamine
• 2-Fluoro-m-toluidine
• Benzenamine, 2-fluoro-3-methyl-
• 2-Fluoro-m-toluidine 3-Amino-2-fluorotoluene
• 3-Amino-2-fluorotoluene, 2-Fluoro-m-toluidine
• 3-AMINO-2-FLUOROTOLUENE, 98+%
• 1978-33-2
• FT-0601392
• MFCD06410915
• A4332
• CS-W003289
• EN300-126352
• DTXSID00627933
• J-511540
• PS-9199
• 2-fluoro-3-methylbenzenamine;2-Fluoro-3-methylaniline
• SY018333
• F0554
• SCHEMBL406513
• AC-3378
• AB25121
• AM20050318
• WFZUBZAEFXETBF-UHFFFAOYSA-N
• AKOS005145718
• 2-Fluoro-3-methyl-phenylamine
• 3-Amino-2-fluorotoluene;2-fluoro-3-aminotoluene
• DB-005270
• FF32692
• DTXCID30578686
• 675-536-7

• MDL： MFCD06410915
• Inchi： 1S/C7H8FN/c1-5-3-2-4-6(9)7(5)8/h2-4H,9H2,1H3
• InChI Key： WFZUBZAEFXETBF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C)N

Computed Properties

• Exact Mass: 125.06400
• Monoisotopic Mass: 125.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.110(lit.)
• Boiling Point: 87°C/12mmHg(lit.)
• Flash Point: 62.9℃
• Refractive Index: 1.5340-1.5380
• PSA: 26.02000
• LogP: 2.29750
• Solubility: Not determined

2-Fluoro-3-methylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Fluoro-3-methylaniline

2-Fluoro-3-Methylaniline (CAS No. 1978-33-2): A Comprehensive Overview

2-Fluoro-3-Methylaniline (CAS No. 1978-33-2) is a versatile aromatic amine compound that has garnered significant attention in various fields of chemistry, particularly in pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as N-(fluoromethyl)-o-fluoroaniline, is characterized by its unique structure, which includes a fluorine atom at the ortho position and a methyl group at the meta position relative to the amino group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 2-fluoro-3-methylaniline has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported as a promising approach for constructing the desired aromatic amine framework. Additionally, the application of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

One of the most notable applications of 2-fluoro-3-methylaniline lies in its role as an intermediate in drug discovery. The compound's ability to undergo diverse transformations makes it an ideal candidate for constructing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its utility in the development of inhibitors for kinase enzymes, which are key targets in cancer therapy. For example, researchers have successfully incorporated 2-fluoro-3-methylaniline into lead compounds that exhibit potent inhibitory activity against specific oncogenic kinases.

Beyond pharmaceuticals, 2-fluoro-3-methylaniline has also found applications in agrochemicals, particularly in the synthesis of herbicides and fungicides. Its ability to modulate plant growth and protect crops from pathogens underscores its importance in sustainable agriculture. Moreover, the compound's unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic devices.

The structural versatility of 2-fluoro-3-methylaniline is further exemplified by its role in polymer chemistry. Researchers have explored its use as a monomer for constructing functional polymers with tailored properties, such as improved thermal stability or enhanced mechanical strength. These polymers hold potential applications in advanced materials for aerospace, automotive industries, and electronic devices.

From a safety standpoint, 2-fluoro-3-methylaniline exhibits moderate toxicity profiles under standard laboratory conditions. However, ongoing research continues to evaluate its long-term effects on human health and the environment. Regulatory agencies have established guidelines for handling this compound to ensure compliance with occupational safety standards and environmental protection measures.

In conclusion, 2-fluoro-3-methylaniline (CAS No. 1978-33-2) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines highlight its significance as a key intermediate in chemical synthesis. As research progresses, new insights into its properties and potential uses are expected to further solidify its role in advancing scientific and technological frontiers.